Cas no 2169738-61-6 (N-(4-chlorobut-2-en-1-yl)-1-methyl-2,3-dihydro-1H-indol-5-amine)

• Product Name: N-(4-chlorobut-2-en-1-yl)-1-methyl-2,3-dihydro-1H-indol-5-amine
• CAS No: 2169738-61-6
• MF: C₁₃H₁₇ClN₂
• MW: 236.740482091904
• CID: 6102062
• PubChem ID: 165861318
• Update Time: 2025-10-16

N-(4-chlorobut-2-en-1-yl)-1-methyl-2,3-dihydro-1H-indol-5-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorobut-2-en-1-yl)-1-methyl-2,3-dihydro-1H-indol-5-amine
• EN300-1273747
• 2169738-61-6

• Inchi： 1S/C13H17ClN2/c1-16-9-6-11-10-12(4-5-13(11)16)15-8-3-2-7-14/h2-5,10,15H,6-9H2,1H3/b3-2+
• InChI Key： MXJHKCPHCFYHIK-NSCUHMNNSA-N
• SMILES： ClC/C=C/CNC1C=CC2=C(C=1)CCN2C

Computed Properties

• Exact Mass: 236.1080262g/mol
• Monoisotopic Mass: 236.1080262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 15.3Ų

Additional information on N-(4-chlorobut-2-en-1-yl)-1-methyl-2,3-dihydro-1H-indol-5-amine

N-(4-chlorobut-2-en-1-yl)-1-methyl-2,3-dihydro-1H-indol-5-amine: A Comprehensive Overview

The compound N-(4-chlorobut-2-en-1-yl)-1-methyl-2,3-dihydro-1H-indol-5-amine (CAS No. 2169738-61-6) is a fascinating molecule with significant potential in the fields of organic chemistry and pharmacology. This compound belongs to the class of indole derivatives, which have been extensively studied for their diverse biological activities. The indole core of this molecule is a bicyclic structure consisting of a benzene ring fused to a pyrrole ring, making it highly versatile for various chemical modifications and functionalizations.

Recent advancements in synthetic chemistry have enabled the precise synthesis of N-(4-chlorobut-2-en-1-yl)-1-methyl-2,3-dihydro-1H-indol-5-amine through a combination of catalytic processes and advanced reaction techniques. Researchers have employed methodologies such as Stille coupling, Suzuki-Miyaura coupling, and HWE reaction to achieve high yields and excellent stereocontrol in the synthesis of this compound. These methods not only enhance the efficiency of production but also pave the way for further structural modifications to explore its biological potential.

The structural uniqueness of N-(4-chlorobut-2-en-1-yl)-1-methyl-2,3-dihydro-1H-indolamine lies in its chloroalkenyl substituent at the 5-position of the indole ring. This substituent introduces a degree of unsaturation and electron-withdrawing effects, which significantly influence the molecule's electronic properties and reactivity. The presence of the methyl group at the 1-position further stabilizes the structure by providing steric hindrance and modulating the overall hydrophobicity of the molecule.

Recent studies have highlighted the promising biological activities of this compound, particularly in the context of antitumor and anti-inflammatory properties. Preclinical experiments have demonstrated that N-(4-chlorobutenvinyl)-indoleamine derivatives exhibit selective cytotoxicity against various cancer cell lines, suggesting their potential as anticancer agents. Furthermore, investigations into their anti-inflammatory effects have revealed potent inhibition of pro-inflammatory cytokines, making them candidates for treating chronic inflammatory diseases.

The application of computational chemistry tools has provided deeper insights into the molecular mechanisms underlying these activities. Quantum mechanical calculations and molecular docking studies have revealed that this compound interacts with key proteins involved in cellular signaling pathways, such as COX enzymes and EGFR receptors, thereby modulating their activity. These findings underscore its potential as a lead compound for drug development.

In terms of pharmacokinetics, studies on animal models have shown favorable absorption profiles and moderate bioavailability, which are critical factors for its therapeutic potential. However, further research is required to optimize its pharmacokinetic properties and minimize any potential off-target effects.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into clinical trials. The integration of advanced technologies such as artificial intelligence (AI) in drug design may further enhance its efficacy and safety profiles.

In conclusion, N-(4-chlorobutenvinyl)-indoleamine derivatives represent a promising class of compounds with significant potential in drug discovery. Their unique structural features, coupled with cutting-edge synthetic methodologies and biological insights, position them as strong candidates for addressing unmet medical needs in oncology and inflammation.